Cas no 1403936-34-4 (3'-(Ethylamino)-2'-methyl-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-6'-yl trifluoromethanesulfonate)

3'-(Ethylamino)-2'-methyl-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-6'-yl trifluoromethanesulfonate structure
1403936-34-4 structure
Product Name:3'-(Ethylamino)-2'-methyl-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-6'-yl trifluoromethanesulfonate
CAS No:1403936-34-4
MF:C24H18F3NO6S
MW:505.463036060333
MDL:MFCD31630856
CID:4552932
PubChem ID:132274160
Update Time:2025-10-21

3'-(Ethylamino)-2'-methyl-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-6'-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 3'-(Ethylamino)-2'-methyl-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-6'-yl trifluoromethanesulfonate
    • 3'-(Ethylamino)-2'-methyl-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-6'-yltrifluoromethanesulfonate
    • [6'-(ethylamino)-7'-methyl-3-oxospiro[2-benzofuran-1,9'-xanthene]-3'-yl] trifluoromethanesulfonate
    • Methanesulfonic acid, 1,1,1-trifluoro-, 6'-(ethylamino)-7'-methyl-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3'-yl ester
    • CS-B1677
    • 1403936-34-4
    • C13258
    • AKOS037650776
    • CS-15296
    • MDL: MFCD31630856
    • Inchi: 1S/C24H18F3NO6S/c1-3-28-19-12-21-18(10-13(19)2)23(16-7-5-4-6-15(16)22(29)33-23)17-9-8-14(11-20(17)32-21)34-35(30,31)24(25,26)27/h4-12,28H,3H2,1-2H3
    • InChI Key: BJMPBNRXXHZEBS-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC2=C(C=1)OC1C=C(C(C)=CC=1C12C2C=CC=CC=2C(=O)O1)NCC

Computed Properties

  • Exact Mass: 505.08069295g/mol
  • Monoisotopic Mass: 505.08069295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4
  • Complexity: 923
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.3
  • XLogP3: 5.6

3'-(Ethylamino)-2'-methyl-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-6'-yl trifluoromethanesulfonate Pricemore >>

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Additional information on 3'-(Ethylamino)-2'-methyl-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-6'-yl trifluoromethanesulfonate

Comprehensive Overview of 3'-(Ethylamino)-2'-methyl-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-6'-yl trifluoromethanesulfonate (CAS No. 1403936-34-4)

The compound 3'-(Ethylamino)-2'-methyl-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-6'-yl trifluoromethanesulfonate (CAS No. 1403936-34-4) is a highly specialized chemical entity with significant applications in advanced research and industrial processes. This spirocyclic xanthene derivative is characterized by its unique molecular structure, which combines a trifluoromethanesulfonate group with a spiro[isobenzofuran-1,9'-xanthene] core. Such structural features make it a valuable intermediate in the synthesis of fluorescent dyes, molecular probes, and photoactive materials, aligning with current trends in bioimaging and materials science.

In recent years, the demand for high-performance fluorophores and functionalized xanthene derivatives has surged, driven by advancements in optical imaging and sensor technologies. The 3'-(Ethylamino)-2'-methyl moiety in this compound enhances its photostability and solubility, making it suitable for applications in live-cell imaging and diagnostic assays. Researchers frequently search for CAS 1403936-34-4 to explore its potential in targeted drug delivery systems and nanotechnology, where its triflate group offers excellent reactivity for further modifications.

The synthesis of 3'-(Ethylamino)-2'-methyl-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-6'-yl trifluoromethanesulfonate involves multi-step organic transformations, including condensation reactions and selective functionalization. Its CAS number 1403936-34-4 is often referenced in patents and academic publications, highlighting its role in developing next-generation optoelectronic materials. With growing interest in sustainable chemistry, this compound's low toxicity profile and high yield synthesis methods are also under scrutiny.

From an industrial perspective, CAS 1403936-34-4 is gaining traction in the pharmaceutical and agrochemical sectors, where its derivatives are used to design novel bioactive molecules. The trifluoromethanesulfonate group acts as a versatile leaving group, facilitating cross-coupling reactions essential for constructing complex architectures. This aligns with the broader search trends for efficient synthetic methodologies and green chemistry alternatives.

In conclusion, 3'-(Ethylamino)-2'-methyl-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-6'-yl trifluoromethanesulfonate (CAS No. 1403936-34-4) represents a cutting-edge compound with multifaceted applications. Its relevance to emerging technologies and compatibility with modern synthetic tools ensures its continued importance in scientific and industrial communities. For researchers seeking high-purity spirocyclic compounds or custom fluorophore synthesis, this molecule offers unparalleled versatility and performance.

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